5-(2-(Trifluoromethyl)phenyl)nicotinonitrile

Specification

• CAS No.: 1261770-60-8
• Molecular Formula: C13H7F3N2
• Molecular Weight: 248.208
• IUPAC Name: 5-[2-(trifluoromethyl)phenyl]pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C13H7F3N2/c14-13(15,16)12-4-2-1-3-11(12)10-5-9(6-17)7-18-8-10/h1-5,7-8H
• Standard InChI Key: QEVNTQWUSIMZSX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=CN=CC(=C2)C#N)C(F)(F)F

Introduction

5-(2-(Trifluoromethyl)phenyl)nicotinonitrile is a synthetic organic compound with a CAS number of 1214335-58-6. It belongs to the class of nicotinonitriles, which are derivatives of nicotinic acid, a form of vitamin B3. The compound features a trifluoromethyl group attached to a phenyl ring, which is further linked to a nicotinonitrile moiety. This structure suggests potential applications in pharmaceuticals or agrochemicals due to the presence of fluorine, which often enhances biological activity and stability in organic compounds.

Synthesis and Preparation

The synthesis of 5-(2-(Trifluoromethyl)phenyl)nicotinonitrile typically involves the reaction of a suitable nicotinonitrile precursor with a trifluoromethyl-substituted phenyl derivative. This process may involve palladium-catalyzed cross-coupling reactions or other methods suitable for forming carbon-nitrogen bonds.

Biological Activity and Potential Applications

While specific biological activity data for 5-(2-(Trifluoromethyl)phenyl)nicotinonitrile is limited, compounds with similar structures have shown potential in various biological applications. For instance, trifluoromethyl-substituted pyridines have been explored for their insecticidal properties, as seen in flonicamid and pyridalyl. The presence of a trifluoromethyl group often enhances the lipophilicity and metabolic stability of compounds, which can be beneficial in drug design.

Research Findings and Future Directions

Given the lack of detailed research findings specifically on 5-(2-(Trifluoromethyl)phenyl)nicotinonitrile, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceuticals or agrochemicals. The compound's structure suggests it could be a candidate for further modification to enhance its biological activity or stability.